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Compound of Interest |

Compound Name: 2,6-Difluoro-4-(methylthio)aniline
Cat. No.: B8241274
Get Quote

Executive Summary & Strategic Importance

The 2,6-difluoro-4-(methylthio)aniline scaffold represents a critical "molecular building block"
in modern drug discovery.[1][2] The strategic incorporation of fluorine atoms at the 2,6-positions
serves two primary functions:

» Metabolic Blockade: It sterically and electronically inhibits oxidative metabolism at the ortho-
positions, a common clearance pathway for anilines.[2][3]

e Electronic Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the
aniline nitrogen, reducing the potential for formation of reactive quinone-imine metabolites
while maintaining hydrogen-bond donor capability.[1][2]

The 4-methylthio (-SMe) group acts as a versatile handle, serving either as a hydrophobic
contact point or a precursor for sulfoxide/sulfone derivatives.[1][2] Accurate spectroscopic
characterization is challenging due to the complex spin-spin coupling introduced by the

F nuclei (

). This guide provides a self-validating protocol for structural confirmation.
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Chemical Identity & Properties

Property Value
IUPAC Name 2,6-Difluoro-4-(methylsulfanyl)aniline
CAS Number 2705948-90-7
C
H
Molecular Formula
F
NS
Molecular Weight 175.20 g/mol
SMILES CSC1=CC(F)=C(N)C(F)=C1

Primary Amine (-NH
Key Auxochromes
), Thioether (-SMe)

Workflow Visualization

The following diagram outlines the logical flow for complete structural elucidation, prioritizing
non-destructive techniques.
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Caption: Integrated analytical workflow for 2,6-difluoro-4-(methylthio)aniline validation.
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Detailed Experimental Protocols
Protocol A: NMR Spectroscopy ( H, C, F)

Rationale: The symmetry of the molecule (

axis through N-C1-C4-S) simplifies the spectrum but introduces complex coupling patterns.[1]

¢ Solvent Selection:DMSO-d

is preferred over CDCI
[1][2][3] The polar solvent sharpens the exchangeable -NH
protons and prevents aggregation, which is critical for accurate integration.[2]

Step-by-Step Methodology:

e Preparation: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d
. Ensure the solution is homogenous.
e Acquisition (
H): Acquire with a standard 30° pulse angle, relaxation delay (D1)
1.0s.
e Acquisition (
F): Acquire non-decoupled
F spectra to observe F-H coupling, then
H-decoupled to confirm chemical equivalence.
e Acquisition (

C): Requires high concentration (20 mg+) or overnight run due to C-F splitting diluting signal
intensity.[2][3]

Expected Spectral Data & Interpretation:
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Chemical Coupling

Shift ( Constants ( Causality/N

Nucleus Multiplicity Assignment
otes

) )

Exchangeabl
e.[1][2] Shift
5.20 - 5.50 Broad Singlet -NH varies with
ppm (2H) concentration
/water
content.[2][3]

The 2,6-F
atoms couple
to the meta
6.90 - 7.10 Ar-H (3,[1] protons.[2]
Doublet (2H) H
ppm z [2]5) Due to
symmetry, H3
and H5 are

equivalent.[2]

Distinctive
2.40 - 2.45 ) singlet.[2] No
Singlet (3H) - -SMe ]
ppm coupling to F

(too distant).

Diagnostic for
-130.0 to ] Ar-F (2,[1]
= Triplet or dd H 2,6-
-132.0 ppm z [2]6) o
substitution.

Direct C-F
coupling

results in a
~148 - 152 Doublet of

H C-2,C-6 massive
ppm Doublets (dd) z

splitting
(approx
240Hz).[1][2]

~125 ppm Triplet C-1 Ipso carbon

couples to

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.bldpharm.com/products/76180-33-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_aniline
https://www.bldpharm.com/products/76180-33-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://www.bldpharm.com/products/76180-33-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://www.bldpharm.com/products/76180-33-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8241274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

both ortho-

fluorines.[1]

[2](3]

Critical QC Check:

« |f the aromatic region shows two distinct proton signals (other than NH2) or the integration is
not 2:2:3, the regiochemistry is incorrect (e.g., 2,3-difluoro or 2,5-difluoro isomers).[2]

o Self-Validation: The

measured in the
H spectrum (H-3/5) must match the coupling constant observed in the

F spectrum.

Protocol B: Mass Spectrometry (LC-MS)[1]

Rationale: Confirmation of the sulfur atom presence via isotope patterns and fragmentation.[2]

[3]
« lonization: Electrospray lonization (ESI) in Positive Mode.[2][3]
» Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[2][3]
e Analysis:
o Parent lon: Look for
[21[3]
o Isotope Pattern: Sulfur-34 (

S) has a natural abundance of ~4.2%.[2][3] You should observe an M+2 peak at ~178.2
with approximately 4-5% intensity relative to the base peak.[1] This confirms the presence
of Sulfur.[2][4]

o Fragmentation (MS/MS):
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= Loss of Methyl radical (

, -15 Da)
m/z ~161.[2]

» Loss of Thiomethyl radical (
, -47 Da)

m/z ~129 (2,6-difluoroaniline cation).

Protocol C: Infrared Spectroscopy (FT-IR)

Rationale: Quick verification of functional groups.[2][3]
e Method: ATR (Attenuated Total Reflectance) on neat solid/oil.[2][3]
e Key Bands:

3400 & 3300 cm

[¢]

: N-H stretching (Primary amine doublet).

~1620 cm

[¢]

: N-H bending.[2][3]

~1500 & 1450 cm

[e]

: Aromatic C=C ring stretches.[2]

1100 - 1200 cm

o

: C-F stretching (Strong, broad).[2]

Impurity Profiling & Troubleshooting

Common synthetic impurities arise from incomplete fluorination or regiochemical scrambling.[2]

[3]
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Caption: Diagnostic decision tree for common impurities in thio-aniline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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